Cas no 948578-68-5 (10-Methyl-2-methylthio-pyrimido4,5-b1,2-dihydroquinolin-4(1H)-one)

• Product Name: 10-Methyl-2-methylthio-pyrimido4,5-b1,2-dihydroquinolin-4(1H)-one
• CAS No: 948578-68-5
• MF: C₁₃H₁₁N₃OS
• MW: 257.310940980911
• CID: 4660951
• Update Time: 2025-06-14

10-Methyl-2-methylthio-pyrimido4,5-b1,2-dihydroquinolin-4(1H)-one Chemical and Physical Properties

Names and Identifiers

• 10-Methyl-2-methylthio-pyrimido[4,5-b]1,2-dihydroquinolin-4(1H)-one
• Reaxys ID: 11268834
• Pyrimido[4,5-b]quinolin-4(10H)-one, 10-methyl-2-(methylthio)-
• 10-Methyl-2-methylthio-pyrimido4,5-b1,2-dihydroquinolin-4(1H)-one

• Inchi： 1S/C13H11N3OS/c1-16-10-6-4-3-5-8(10)7-9-11(16)14-13(18-2)15-12(9)17/h3-7H,1-2H3
• InChI Key： GFOIJCKIPXCKNB-UHFFFAOYSA-N
• SMILES： N1(C)C2=C(C=CC=C2)C=C2C(=O)N=C(SC)N=C12

Additional information on 10-Methyl-2-methylthio-pyrimido4,5-b1,2-dihydroquinolin-4(1H)-one

Comprehensive Overview of 10-Methyl-2-methylthio-pyrimido[4,5-b][1,2]dihydroquinolin-4(1H)-one (CAS No. 948578-68-5)

10-Methyl-2-methylthio-pyrimido[4,5-b][1,2]dihydroquinolin-4(1H)-one (CAS No. 948578-68-5) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural framework and potential biological activities. This compound belongs to the pyrimidoquinoline family, a class of nitrogen-containing heterocycles known for their diverse pharmacological properties. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The molecular structure of 10-Methyl-2-methylthio-pyrimido[4,5-b][1,2]dihydroquinolin-4(1H)-one features a fused pyrimidine and quinoline core, augmented with a methylthio substituent at the 2-position. This configuration enhances its binding affinity to biological targets, making it a promising candidate for structure-activity relationship (SAR) studies. Recent publications highlight its potential as a scaffold for designing inhibitors of kinases and other signaling proteins, aligning with the growing demand for precision medicine and personalized therapeutics.

In the context of current trends, CAS No. 948578-68-5 is frequently discussed in forums focusing on small molecule drug development and fragment-based drug design. Its relevance to AI-driven drug discovery platforms has also been noted, as computational models increasingly prioritize structurally complex molecules for virtual screening. Users searching for "pyrimidoquinoline derivatives in cancer research" or "methylthio-substituted heterocycles" will find this compound particularly intriguing due to its mechanistic versatility.

From a synthetic chemistry perspective, the preparation of 10-Methyl-2-methylthio-pyrimido[4,5-b][1,2]dihydroquinolin-4(1H)-one involves multi-step reactions, including cyclocondensation and functional group transformations. Optimized protocols emphasize green chemistry principles, such as catalyst recycling and solvent reduction, addressing the industry's shift toward sustainable practices. Analytical characterization via NMR, HPLC, and mass spectrometry confirms its high purity, a critical factor for regulatory compliance in preclinical studies.

The compound's stability under physiological conditions has been investigated in pharmacokinetic studies, with data suggesting moderate oral bioavailability. These findings position it as a viable lead compound for further derivatization, especially in projects targeting GPCRs or epigenetic modifiers. Notably, its methylthio group offers a handle for further chemical modifications, enabling the exploration of prodrug strategies or targeted delivery systems.

Emerging applications of CAS No. 948578-68-5 extend to material science, where its conjugated π-system is being evaluated for organic electronics. This interdisciplinary potential resonates with searches like "heterocycles in OLED materials" or "nitrogen-rich compounds for energy storage." Such versatility underscores the importance of fundamental research in unlocking new utilities for known chemical entities.

In summary, 10-Methyl-2-methylthio-pyrimido[4,5-b][1,2]dihydroquinolin-4(1H)-one represents a multifaceted tool for researchers across domains. Its integration into high-throughput screening libraries and computational databases reflects the compound's enduring relevance in an era dominated by machine learning and automated synthesis. Future studies may elucidate its role in addressing unmet medical needs or advancing sustainable technologies.